2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(5-chloro-2-methoxyphenyl)acetamide
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Description
2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(5-chloro-2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H14ClN3O3S and its molecular weight is 399.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Novel Compounds : Research has focused on synthesizing and characterizing novel heterocyclic compounds, including those with sulfamido moieties, which have been evaluated for their antibacterial and antifungal activities. For instance, a study detailed the synthesis of Schiff bases/anils/azomethines from facile condensation reactions, yielding compounds evaluated for antimicrobial activity (Nunna et al., 2014).
Development of Anti-Inflammatory and Analgesic Agents : Another study explored the synthesis of novel benzodifuranyl and triazines derivatives from visnaginone and khellinone, aiming at anti-inflammatory and analgesic applications. These compounds showed significant inhibitory activity on COX-2 selectivity, suggesting potential for therapeutic applications (Abu‐Hashem et al., 2020).
Radioligand Development for PET Imaging : In the field of diagnostic imaging, research has been conducted on the synthesis of DPA-714 and its derivatives for use as selective radioligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET), indicating their utility in neurology and oncology (Dollé et al., 2008).
Anticonvulsant and Neurotoxicity Evaluation : The synthesis of new pyrimidine-5-carbonitrile derivatives has been investigated, with certain compounds showing significant anticonvulsant activity in MES tests, highlighting the potential for novel therapeutic agents in epilepsy management (Shaquiquzzaman et al., 2012).
properties
IUPAC Name |
2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(5-chloro-2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3O3S/c1-25-15-7-6-11(20)8-13(15)23-16(24)9-27-19-18-17(21-10-22-19)12-4-2-3-5-14(12)26-18/h2-8,10H,9H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUSDUTQSTJPLMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC=NC3=C2OC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.